Cas no 2228412-17-5 (1-(dimethoxymethyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(dimethoxymethyl)cyclopentane-1-carboxylic acid
• CAS No: 2228412-17-5
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 6059129
• PubChem ID: 165842329
• Update Time: 2025-10-18

1-(dimethoxymethyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(dimethoxymethyl)cyclopentane-1-carboxylic acid
• 2228412-17-5
• EN300-1738135

• Inchi： 1S/C9H16O4/c1-12-8(13-2)9(7(10)11)5-3-4-6-9/h8H,3-6H2,1-2H3,(H,10,11)
• InChI Key： DXPGHASARXKJOK-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C(=O)O)CCCC1)OC

Computed Properties

• Exact Mass: 188.10485899g/mol
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-(dimethoxymethyl)cyclopentane-1-carboxylic acid

Introduction to 1-(Dimethoxymethyl)cyclopentane-1-carboxylic Acid (CAS No. 2228412-17-5)

1-(Dimethoxymethyl)cyclopentane-1-carboxylic acid (CAS No. 2228412-17-5) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclopentane ring and the presence of a dimethoxymethyl group attached to the carboxylic acid moiety, which imparts distinct chemical and physical properties.

The structure of 1-(dimethoxymethyl)cyclopentane-1-carboxylic acid can be represented as follows: C₉H₁₆O₄. The cyclopentane ring provides a rigid framework, while the dimethoxymethyl group adds functional versatility. The carboxylic acid functionality makes this compound an attractive candidate for a variety of chemical reactions, including esterification, amidation, and other nucleophilic acyl substitution reactions.

In the realm of pharmaceutical research, 1-(dimethoxymethyl)cyclopentane-1-carboxylic acid has shown promise as a building block for the synthesis of novel drug candidates. Recent studies have explored its use in the development of anti-inflammatory agents and potential therapeutic agents for neurodegenerative diseases. The unique combination of the cyclopentane ring and the dimethoxymethyl group allows for the fine-tuning of pharmacological properties, such as solubility, stability, and bioavailability.

Beyond pharmaceuticals, 1-(dimethoxymethyl)cyclopentane-1-carboxylic acid has found applications in materials science. Its ability to form stable esters and amides makes it a valuable precursor for the synthesis of polymers and other advanced materials. For instance, researchers have utilized this compound to create biodegradable polymers with controlled degradation rates, which are particularly useful in biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The synthetic accessibility of 1-(dimethoxymethyl)cyclopentane-1-carboxylic acid is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common method involves the reaction of cyclopentanone with dimethyl acetaldehyde followed by carboxylation. These synthetic strategies not only ensure high yields but also allow for easy scale-up, making the compound readily available for various applications.

In terms of safety and handling, 1-(dimethoxymethyl)cyclopentane-1-carboxylic acid is generally considered to be stable under normal laboratory conditions. However, like many organic compounds, it should be handled with appropriate precautions to avoid exposure to skin or inhalation. Proper storage conditions, such as keeping it in a cool, dry place away from strong oxidizing agents, are recommended to maintain its integrity.

The environmental impact of 1-(dimethoxymethyl)cyclopentane-1-carboxylic acid is also an important consideration. Studies have shown that it has low toxicity and does not pose significant environmental risks when used responsibly. However, efforts are ongoing to develop more sustainable synthetic methods that minimize waste and reduce the use of hazardous reagents.

In conclusion, 1-(dimethoxymethyl)cyclopentane-1-carboxylic acid (CAS No. 2228412-17-5) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and synthetic accessibility make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.